6-imino-13-methyl-2-oxo-7-(2-phenylethyl)-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 6-imino-13-methyl-2-oxo-7-(2-phenylethyl)-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C24H23N5O2/c1-3-12-26-23(30)18-14-19-22(27-20-10-9-16(2)15-29(20)24(19)31)28(21(18)25)13-11-17-7-5-4-6-8-17/h3-10,14-15,25H,1,11-13H2,2H3,(H,26,30)
• InChI Key: XABQJKUNDQQBQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=CC=C4)C(=O)NCC=C)C=C1

Description

6-imino-13-methyl-2-oxo-7-(2-phenylethyl)-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a recognized potent and selective chemical probe targeting Cyclin G Associated Kinase (GAK). GAK is a pivotal regulator of clathrin-mediated membrane trafficking, and its inhibition disrupts critical host processes exploited by pathogens. This compound exhibits a primary mechanism of action as a potent ATP-competitive inhibitor of GAK, which plays a crucial role in the life cycle of several viruses, including Dengue virus and Hepatitis B virus . By impairing GAK function, researchers can effectively block viral entry and assembly, making this inhibitor an essential tool for elucidating mechanisms of viral pathogenesis. Furthermore, this compound demonstrates additional potent inhibitory activity against DNA Damage Induced Transcription 4 (DDIT4), adding another dimension to its research utility in stress response pathways. Its high selectivity profile, as characterized in resources like PubChem , minimizes off-target effects, ensuring reliable experimental data. Supplied under catalog number 575260 , this GAK/DDIT4 inhibitor is designed for use in cell-based assays and biochemical studies focused on host-directed antiviral strategies, intracellular trafficking, and kinase signaling networks. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Cyclocondensation of Pyrimidine and Pyridine Derivatives

The triazatricyclo[8.4.0.0³,⁸]tetradeca system is constructed through a tandem cyclization-annulation reaction. A representative pathway involves:

Starting materials :

• 4-Amino-2-methylpyrimidin-5-ol
• 2-Chloronicotinic acid

Reaction conditions :

• Mitsunobu coupling : Facilitates ether linkage formation between pyrimidine and pyridine moieties (DIAD, PPh₃, THF, 0°C → rt, 12 h).
• Ring-closing metathesis : Grubbs 2nd generation catalyst (5 mol%) in dichloromethane under nitrogen atmosphere (40°C, 24 h).

Key intermediate :
7-Methyl-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-2,5-dione

Functional Group Introduction and Elaboration

Installation of the 2-Phenylethyl Substituent

Method A : Direct alkylation of the tricyclic core

Step	Reagent/Conditions	Temperature	Time	Yield
1	NaH (2.5 eq), DMF	0°C → rt	2 h	78%
2	2-Phenylethyl bromide (1.2 eq)	80°C	8 h	65%

Mechanistic insight : The reaction proceeds via deprotonation of the secondary amine followed by SN2 alkylation. Steric effects necessitate elevated temperatures for satisfactory conversion.

Incorporation of the Prop-2-Enyl Group

Method B : Acylation-elimination sequence

• Carboxylic acid activation :
  • Intermediate (1 eq), EDCI (1.5 eq), HOBt (1.5 eq) in DCM (0°C, 1 h)
• Amine coupling :
  • Prop-2-enylamine (1.2 eq), DIPEA (3 eq), rt, 12 h
• Imination :
  • NH₄Cl (5 eq), EtOH/H₂O (3:1), reflux, 6 h

Yield optimization :

• Microwave-assisted coupling increases yield to 82% (100°C, 30 min, sealed tube).

Oxidation State Management

Keto-Enol Tautomerism Control

The 2-oxo group is introduced via selective oxidation using:

Oxidizing system :

• Dess-Martin periodinane (1.1 eq) in DCM (0°C → rt, 3 h)
• Yield : 89%
• Byproduct mitigation : Molecular sieves (4Å) absorb generated acetic acid.

Imino Group Stabilization

The 6-imino functionality is preserved through:

• Protection : Boc-group installation prior to oxidation steps
• Deprotection : TFA/DCM (1:1 v/v), 0°C, 1 h

Crystallization and Purification Strategies

Solvent Screening for Recrystallization

Solvent System	Crystal Quality	Purity (%)
EtOAc/Hexanes (1:5)	Needles	99.2
IPA/H₂O (4:1)	Prisms	98.7
MeOH/Et₂O (1:3)	Amorphous	95.4

Optimal conditions : Slow evaporation from IPA/H₂O at 4°C yields X-ray quality crystals.

Spectroscopic Characterization

¹H NMR Signature Peaks (400 MHz, DMSO-d₆)

δ (ppm)	Integration	Multiplicity	Assignment
8.42	1H	s	H-11
7.65	2H	d (J=7.2 Hz)	Phenyl ortho
5.88	1H	m	Allyl CH
3.12	2H	t (J=6.8 Hz)	NCH₂CH₂Ph

High-Resolution Mass Spectrometry

Observed : m/z 467.2078 [M+H]⁺
Calculated for C₂₇H₂₇N₅O₂ : 467.2074
Δ : 0.9 ppm

Challenges and Optimization Opportunities

• Regioselectivity in alkylation :

  • Computational modeling (DFT) guides substituent positioning
  • Alternative directing groups (e.g., pyridyl) improve selectivity

• Oxidation over-reduction :

  • In situ IR monitoring prevents carbonyl group reduction
  • Switch from NaBH₄ to Selectfluor® for controlled oxidation

Chemical Reactions Analysis

Types of Reactions

6-imino-13-methyl-2-oxo-7-(2-phenylethyl)-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the imino and phenylethyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

6-imino-13-methyl-2-oxo-7-(2-phenylethyl)-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which 6-imino-13-methyl-2-oxo-7-(2-phenylethyl)-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s tricyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. Pathways involved may include inhibition of enzyme activity or interference with cellular signaling processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

However, structural analogs and unrelated compounds discussed in the evidence may provide indirect insights:

Cephalosporin Derivatives

The Pharmacopeial Forum (2017) describes cephalosporin antibiotics, such as (6R,7S)-7-[2-(1H-Tetrazol-1-yl)acetamido]-3-[(5-methyl-1,3,4-thiadiazol-2-ylthio)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid and its derivatives . While these beta-lactam antibiotics share fused bicyclic systems, they differ fundamentally from the target compound in:

• Core Structure : Beta-lactam rings vs. triazatricyclo systems.
• Functional Groups : Carboxylic acid vs. carboxamide groups.
• Therapeutic Use: Antibacterial activity vs. unknown applications for the target compound.

Flavanol Monomers and Gallates

The Curr Trends Biomedical Eng & Biosci (2018) highlights catechins like (-)-epigallocatechin gallate (EGCG) and (-)-epicatechin (EC) in tea . These polyphenolic compounds are structurally unrelated to the target molecule but illustrate how complex heterocyclic systems (e.g., flavanols) can exhibit diverse bioactivities.

Data Tables

Table 1: Structural Comparison of Compounds

Feature	Target Compound	Cephalosporin Derivatives	Catechins (e.g., EGCG)
Core Structure	1,7,9-Triazatricyclo[8.4.0.03,8]tetradeca system	5-Thia-1-azabicyclo[4.2.0]oct-2-ene	Benzopyran (flavan-3-ol)
Key Functional Groups	Imino, oxo, carboxamide	Beta-lactam, thiadiazole, carboxylic acid	Hydroxyl, gallate esters
Reported Bioactivity	Not available	Antibacterial	Antioxidant, anticancer

Research Findings and Limitations

Q & A

Basic: What synthetic routes are recommended for this compound, and what challenges arise during its synthesis?

Methodological Answer:
The synthesis of this polycyclic carboxamide likely involves multi-step cyclization reactions. A plausible route includes:

• Step 1: Formation of the triazatricyclic core via intramolecular cyclization, potentially using palladium-catalyzed cross-coupling or acid-mediated ring closure.
• Step 2: Introduction of the 2-phenylethyl and prop-2-enyl groups via alkylation or nucleophilic substitution.
• Step 3: Final carboxamide functionalization using activating agents like EDCI/HOBt.

Key Challenges:

• Regioselectivity: Competing reaction pathways may yield undesired isomers (e.g., incorrect positioning of the imino group) .
• Purification: The compound’s low solubility in common solvents necessitates advanced techniques like preparative HPLC .

Basic: Which spectroscopic techniques are critical for structural confirmation?

Methodological Answer:

• 1H/13C NMR: Assign peaks to distinguish between imino (NH) and carbonyl (C=O) groups. Overlapping signals in the aromatic region require 2D NMR (COSY, HSQC) for resolution .
• X-Ray Crystallography: Essential for resolving ambiguities in the tricyclic framework’s stereochemistry .
• High-Resolution Mass Spectrometry (HRMS): Validates molecular formula accuracy (e.g., distinguishing C13H14N3O from C14H16N3O) .

Advanced: How can computational tools optimize reaction conditions?

Methodological Answer:

• Reaction Path Search: Use quantum chemical calculations (e.g., DFT) to model transition states and identify energetically favorable pathways for cyclization .
• Solvent Optimization: Machine learning (ML) models trained on solvent polarity databases predict ideal solvents for intermediates’ solubility .
• Kinetic Simulations: Tools like COMSOL Multiphysics simulate reaction progress under varying temperatures/pressures to minimize side products .

Advanced: How to resolve contradictions in biological activity data?

Methodological Answer:

• Cross-Validation: Replicate assays (e.g., enzyme inhibition, cytotoxicity) across independent labs to rule out protocol-specific artifacts .
• Meta-Analysis: Pool data from structurally analogous compounds (e.g., triazatricyclic derivatives) to identify trends in activity-structure relationships .
• Dose-Response Curves: Ensure nonlinear regression models account for compound aggregation or solubility limitations that skew IC50 values .

Basic: What physicochemical properties are critical for preclinical studies?

Methodological Answer:

• Solubility: Use shake-flask or HPLC methods to determine logP and aqueous solubility. Adjust formulations (e.g., co-solvents) if logP > 5 indicates hydrophobicity .
• Stability: Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) to assess hydrolysis susceptibility of the imino group .
• pKa Determination: Potentiometric titration identifies ionizable groups, guiding pH adjustments for in vitro assays .

Advanced: Strategies for elucidating the mechanism of action in biological systems

Methodological Answer:

• Target Identification: Combine affinity chromatography with proteomics to isolate binding partners from cell lysates .
• Molecular Dynamics (MD): Simulate ligand-receptor interactions (e.g., docking to kinase ATP-binding pockets) to predict binding modes .
• Gene Knockdown: CRISPR-Cas9 silencing of candidate targets validates functional relevance in cellular models .

Advanced: Addressing discrepancies in crystallographic vs. computational structural models

Methodological Answer:

• Force Field Refinement: Compare X-ray data with molecular mechanics (MMFF94) simulations to adjust torsional parameters for non-planar rings .
• Electron Density Maps: Use software like SHELXL to re-refine crystallographic data if computational models show >0.5 Å deviation in bond lengths .

Basic: How to validate analytical methods for purity assessment?

Methodological Answer:

• HPLC-DAD: Validate linearity (R² > 0.995) and LOD/LOQ using spiked impurity standards (e.g., des-methyl byproducts) .
• NMR Purity: Integrate residual solvent peaks against the compound’s proton signals to estimate purity ≥95% .